Cas no 147506-78-3 (Propanoic acid, 2-oxo-,1-methylpropyl ester)
147506-78-3 structure
Product Name:Propanoic acid, 2-oxo-,1-methylpropyl ester
CAS No:147506-78-3
MF:C7H12O3
MW:144.168382644653
CID:103712
PubChem ID:10240927
Update Time:2025-04-18
Propanoic acid, 2-oxo-,1-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-oxo-,1-methylpropyl ester
- Propanoic acid, 2-oxo-, 1-methylpropyl ester (9CI)
- Butan-2-yl 2-oxopropanoate
- 147506-78-3
- SCHEMBL3418663
-
- Inchi: 1S/C7H12O3/c1-4-5(2)10-7(9)6(3)8/h5H,4H2,1-3H3
- InChI Key: UJVRBNBXEWXTGT-UHFFFAOYSA-N
- SMILES: O(C(C(C)=O)=O)C(C)CC
Computed Properties
- Exact Mass: 144.07866
- Monoisotopic Mass: 144.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Propanoic acid, 2-oxo-,1-methylpropyl ester Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
147506-78-3 (Propanoic acid, 2-oxo-,1-methylpropyl ester) Related Products
- 20279-44-1(Butyl 2-oxopropanoate)
- 923-11-5(Isopropyl 2-oxopropanoate)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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